Synthesis of acyl fluorides through deoxyfluorination of carboxylic acids†
Organic & Biomolecular Chemistry Pub Date: 2023-11-10 DOI: 10.1039/D3OB01557B
Abstract
A direct deoxyfluorination of carboxylic acids by utilizing inorganic potassium fluoride (KF) as a safe and inexpensive fluoride source has been developed. Both aryl carboxylic acids and cinnamyl carboxylic acids could be efficiently transformed into valuable acyl fluorides in moderate to high yields with good functional group tolerance. A scale-up reaction could be carried out smoothly under solvent-free conditions, which further demonstrated the practicality of this reaction in organic synthesis.
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